
An In-depth Technical Guide to meta-
Chlorophenylpiperazine (mCPP) and Related

Compounds

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mcppc

CAS No.: 92406-14-9
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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of meta-Chlorophenylpiperazine

(mCPP), a psychoactive compound of the phenylpiperazine class. Initially developed for

scientific research in the late 1970s, mCPP has a complex pharmacological profile, primarily

interacting with the serotonergic system. This document details its mechanism of action,

summarizes key quantitative data, outlines experimental protocols, and visualizes its signaling

pathways.

Core Compound: meta-Chlorophenylpiperazine
(mCPP)
mCPP, or 1-(3-chlorophenyl)piperazine, is a synthetic drug that functions as a non-selective

serotonin receptor agonist and a serotonin-releasing agent.[1][2] It has been utilized as a tool in

scientific research to probe the function of the serotonin system and has also been identified as

an active metabolite of several licensed medications, including the antidepressant trazodone.
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[3] Despite its use in research, mCPP has also appeared on the illicit drug market, often as an

adulterant in ecstasy tablets.[3][4] However, its subjective effects are often considered

unpleasant, including anxiety and headaches, which has limited its recreational appeal.[1]

Quantitative Pharmacological Data
The following tables summarize the binding affinities (Ki) of mCPP for various neurotransmitter

receptors and transporters, as well as its pharmacokinetic properties.

Table 1: Binding Affinity (Ki, nM) of mCPP for Neurotransmitter Receptors and Transporters

Target Binding Affinity (Ki, nM)

5-HT1A 130

5-HT1B 160

5-HT1D 130

5-HT2A 98

5-HT2B 3.3

5-HT2C 1.8

5-HT3 290

SERT 260

NET 3,100

DAT >10,000

α1-adrenergic 540

α2-adrenergic 610

H1 1,200

Data compiled from various sources. The smaller the Ki value, the stronger the binding affinity.

Table 2: Pharmacokinetic Properties of mCPP
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Parameter Value

Bioavailability 14-108% (highly variable)

Elimination Half-Life 4-14 hours

Primary Metabolizing Enzyme CYP2D6

Data from studies in healthy human volunteers.[5]

Signaling Pathways and Mechanism of Action
mCPP exerts its effects primarily through its interaction with multiple serotonin (5-HT) receptor

subtypes. Its high affinity for the 5-HT2B and 5-HT2C receptors is particularly notable.[1] The

activation of these receptors, which are G-protein coupled receptors, initiates a cascade of

intracellular signaling events. For instance, activation of 5-HT2C receptors is linked to the

stimulation of phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3)

and diacylglycerol (DAG). These second messengers, in turn, modulate intracellular calcium

levels and activate protein kinase C (PKC), respectively, influencing a wide range of cellular

processes including neuronal excitability. The anxiogenic and anorectic effects of mCPP are

thought to be mediated, at least in part, by its agonist activity at 5-HT2C receptors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/17348609/
https://pubmed.ncbi.nlm.nih.gov/17348609/
https://m.psychonautwiki.org/wiki/MCPP
https://pubmed.ncbi.nlm.nih.gov/19304863/
https://pubmed.ncbi.nlm.nih.gov/9690694/
https://pubmed.ncbi.nlm.nih.gov/9690694/
https://www.benchchem.com/product/b1226851/docs#an-in-depth-technical-guide-to-meta-chlorophenylpiperazine-mcpp-and-related-compounds
https://www.benchchem.com/product/b1226851/docs#an-in-depth-technical-guide-to-meta-chlorophenylpiperazine-mcpp-and-related-compounds
https://www.benchchem.com/product/b1226851/docs#an-in-depth-technical-guide-to-meta-chlorophenylpiperazine-mcpp-and-related-compounds
https://www.benchchem.com/product/b1226851/docs#an-in-depth-technical-guide-to-meta-chlorophenylpiperazine-mcpp-and-related-compounds
https://www.benchchem.com/product/b1226851?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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